Cas no 21278-85-3 (Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate)

• Product Name: Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate
• CAS No: 21278-85-3
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD00171746
• CID: 2190311
• PubChem ID: 595483
• Update Time: 2025-08-03

Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate
• ethyl 2-pyridin-4-yl-1,3-thiazole-4-carboxylate
• AB04295
• Oprea1_808925
• Ethyl 2-(4-Pyridyl)thiazole-4-carboxylate
• DA-34393
• DivK1c_001921
• Thiazol-4-carboxylic acid, 2-(4-pyridyl)-, ethyl ester
• CS-0197005
• Maybridge1_005633
• Ethyl 2-(4-pyridinyl)-1,3-thiazole-4-carboxylate #
• SY286182
• AKOS005082206
• ethyl 2-(pyridin-4-yl)-1,3-thiazole-4-carboxylate
• ethyl 2-(4-pyridyl)-4-thiazolecarboxylate
• SCHEMBL2080499
• Ethyl 2-(4-pyridinyl)-1,3-thiazole-4-carboxylate
• 2-PYRIDIN-4-YL-THIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• ETHYL2-(PYRIDIN-4-YL)THIAZOLE-4-CARBOXYLATE
• WAA27885
• 1G-332S
• AB7249
• CDS1_000881
• MFCD00171746
• HMS557I01
• 21278-85-3
• ethyl 2-pyridin-4-yl-1,3-thiazole-4-carboxylate;Ethyl 2-(4-pyridinyl)-1,3-thiazole-4-carboxylate

• MDL： MFCD00171746
• Inchi： 1S/C11H10N2O2S/c1-2-15-11(14)9-7-16-10(13-9)8-3-5-12-6-4-8/h3-7H,2H2,1H3
• InChI Key： YHHRVJSNZLHEPG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OCC)N=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate

Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate (CAS No. 21278-85-3): A Versatile Building Block in Medicinal Chemistry and Beyond

Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate (CAS No. 21278-85-3) is a heterocyclic compound that has gained significant attention in pharmaceutical research and organic synthesis. This thiazole-pyridine hybrid molecule serves as a crucial intermediate in the development of various biologically active compounds, particularly in the field of drug discovery and medicinal chemistry.

The growing interest in heterocyclic compounds like Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate stems from their structural diversity and pharmacological potential. Recent trends in AI-assisted drug discovery have highlighted the importance of such scaffolds, as they frequently appear in machine learning models predicting bioactive molecules. Researchers are particularly interested in how modifications to this core structure can yield compounds with improved bioavailability and target selectivity.

From a chemical perspective, Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate combines two important heterocyclic systems: the thiazole ring and pyridine moiety. This combination creates a unique electronic environment that influences both its physicochemical properties and reactivity patterns. The ester functionality at position 4 of the thiazole ring makes it particularly valuable for further synthetic transformations, serving as a handle for amide bond formation or hydrolysis reactions.

In pharmaceutical applications, derivatives of Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate have shown promise in addressing current healthcare challenges. For instance, researchers are exploring its potential in developing new antimicrobial agents to combat drug-resistant pathogens, a pressing concern in modern medicine. The compound's ability to interact with various biological targets makes it a valuable scaffold for designing enzyme inhibitors and receptor modulators.

The synthesis of Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate typically involves condensation reactions between appropriate pyridine and thiazole precursors. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. These developments align with the pharmaceutical industry's increasing focus on sustainable synthesis and green chemistry principles.

Analytical characterization of Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound's purity and structural integrity, which are critical for research applications. The growing adoption of automated analytical platforms has streamlined quality control processes for such intermediates.

Beyond pharmaceutical applications, Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate finds use in material science as a building block for functional materials. Its conjugated system and potential for molecular engineering make it interesting for developing organic electronic materials and sensors. This dual applicability in both life sciences and materials science contributes to its growing commercial importance.

The market for pharmaceutical intermediates like Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate has expanded significantly in recent years, driven by increased R&D investment in small molecule therapeutics. Suppliers are responding to demand for high-purity samples with comprehensive analytical documentation, reflecting the compound's importance in preclinical research and lead optimization.

Storage and handling of Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate require standard laboratory precautions. The compound is typically stable under recommended storage conditions, but like many organic compounds, it should be protected from moisture and prolonged exposure to light. These considerations are particularly important for researchers working with the compound in high-throughput screening environments.

Future research directions for Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate include exploring its potential in combinatorial chemistry and fragment-based drug design. The compound's modular nature makes it ideal for creating diverse libraries of derivatives, which can be screened for various biological activities. This approach aligns with current trends in precision medicine and personalized therapeutics.

In conclusion, Ethyl 2-(pyridin-4-yl)thiazole-4-carboxylate (CAS No. 21278-85-3) represents a valuable tool in modern chemical research. Its versatility as a building block, combined with its relevance to current drug discovery challenges and material science applications, ensures its continued importance in scientific and industrial contexts. As research methodologies evolve, particularly with the integration of computational approaches and AI-driven design, the potential applications of this compound are likely to expand further.